Cas no 123520-94-5 (Ethanone,2-methoxy-1-(9H-pyrido[3,4-b]indol-1-yl)-)

• Product Name: Ethanone,2-methoxy-1-(9H-pyrido[3,4-b]indol-1-yl)-
• CAS No: 123520-94-5
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 188478
• PubChem ID: 183645
• Update Time: 2025-04-19

Ethanone,2-methoxy-1-(9H-pyrido[3,4-b]indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-methoxy-1-(9H-pyrido[3,4-b]indol-1-yl)-
• Arenarine A
• 2-methoxy-1-(9H-pyrido[3,4-b]indol-1-yl)ethanone
• 123520-94-5
• DTXSID00154032
• 2-Methoxy-1-(9H-pyrido(3,4-b)indol-1-yl)ethanone

• Inchi： 1S/C14H12N2O2/c1-18-8-12(17)14-13-10(6-7-15-14)9-4-2-3-5-11(9)16-13/h2-7,16H,8H2,1H3
• InChI Key： KGXNMZDNPKYEHN-UHFFFAOYSA-N
• SMILES： O(C)CC(C1C2=C(C=CN=1)C1C=CC=CC=1N2)=O

Computed Properties

• Exact Mass: 239.08213
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids